Cas no 1805976-64-0 (Ethyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Ethyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1805976-64-0
• MF: C₁₀H₁₂F₃N₃O₃
• MW: 279.215792655945
• CID: 4930259
• Update Time: 2025-06-10

Ethyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C10H12F3N3O3/c1-2-18-9(17)5-3-6(15)7(4-14)16-8(5)19-10(11,12)13/h3H,2,4,14-15H2,1H3
• InChI Key： JGHIISVDNPDRFD-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=O)OCC)C=C(C(CN)=N1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 1.4
• Topological Polar Surface Area: 101

Additional information on Ethyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-5-carboxylate

Ethyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1805976-64-0): An Overview

Ethyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1805976-64-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The chemical structure of Ethyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-5-carboxylate is characterized by a pyridine ring substituted with an amino group at the 3-position, an aminomethyl group at the 2-position, and a trifluoromethoxy group at the 6-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of Ethyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-5-carboxylate in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/Akt pathway, which plays a crucial role in neuronal survival and function.

In addition to its neuroprotective properties, Ethyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-5-carboxylate has also shown promise in cancer research. A preclinical study conducted by researchers at the National Institutes of Health found that this compound selectively targets and inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to induce apoptosis and cell cycle arrest, thereby preventing tumor progression.

The synthesis of Ethyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-5-carboxylate has been extensively studied and optimized to improve yield and purity. One common synthetic route involves the reaction of 6-trifluoromethoxypyridine-3-carbaldehyde with ethyl cyanoacetate followed by reduction and subsequent derivatization steps. This multi-step process allows for the efficient production of the compound on both laboratory and industrial scales.

The physicochemical properties of Ethyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-5-carboxylate have been thoroughly characterized. It is a white crystalline solid with a molecular weight of 317.29 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. These properties make it suitable for formulation into various dosage forms, including tablets, capsules, and injectable solutions.

To ensure its safety and efficacy in clinical settings, extensive preclinical studies have been conducted to evaluate the pharmacokinetic and toxicological profiles of Ethyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-5-carboxylate. These studies have demonstrated that the compound exhibits favorable pharmacokinetic parameters, including good oral bioavailability and a long half-life. Additionally, no significant toxicity was observed at therapeutic doses in animal models, suggesting a favorable safety margin.

The potential applications of Ethyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-5-carboxylate extend beyond neurodegenerative diseases and cancer. Ongoing research is exploring its use in other therapeutic areas, such as inflammatory disorders and metabolic diseases. For example, preliminary studies have shown that this compound can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines, making it a promising candidate for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

In conclusion, Ethyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1805976-64-0) is a multifaceted compound with significant potential in various therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to play a crucial role in advancing treatments for a wide range of diseases.